Cas no 2060062-61-3 ({hexahydro-2H-furo3,2-cpyran-3a-yl}methanamine)

• Product Name: {hexahydro-2H-furo3,2-cpyran-3a-yl}methanamine
• CAS No: 2060062-61-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD30501751
• CID: 5203130
• PubChem ID: 165871189
• Update Time: 2025-07-09

{hexahydro-2H-furo3,2-cpyran-3a-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-c]pyran-3a(6H)-methanamine, tetrahydro-
• {hexahydro-2H-furo3,2-cpyran-3a-yl}methanamine

• MDL： MFCD30501751
• Inchi： 1S/C8H15NO2/c9-5-8-2-4-11-7(8)1-3-10-6-8/h7H,1-6,9H2
• InChI Key： JXMREVJBWGOOBM-UHFFFAOYSA-N
• SMILES： C1OCCC2OCCC12CN

Additional information on {hexahydro-2H-furo3,2-cpyran-3a-yl}methanamine

Comprehensive Overview of Hexahydro-2H-furo[3,2-c]pyran-3a-yl Methanamine (CAS No. 2060062-61-3)

The compound hexahydro-2H-furo[3,2-c]pyran-3a-yl methanamine (CAS No. 2060062-61-3) is a specialized organic molecule with a unique fused-ring structure, combining furan and pyran moieties. Its systematic name reflects its complex bicyclic framework, which has garnered interest in pharmaceutical and materials science research. The presence of both oxygen heterocycles and an amine functional group makes it a versatile intermediate for synthesizing bioactive compounds or polymers. Researchers are particularly intrigued by its potential applications in drug discovery, where its scaffold could mimic natural product architectures.

In recent years, the demand for novel heterocyclic compounds like hexahydro-2H-furo[3,2-c]pyran-3a-yl methanamine has surged, driven by advancements in medicinal chemistry and catalysis. A frequent query in scientific forums revolves around its synthetic routes—whether via reductive amination or cyclization strategies. The compound’s stability under physiological conditions also aligns with trends in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Its CAS No. 2060062-61-3 serves as a critical identifier for regulatory and patent documentation, emphasizing its niche yet growing relevance.

From a structural perspective, the furopyran backbone of this compound offers steric rigidity, which is advantageous in designing enzyme inhibitors or ligands for G-protein-coupled receptors (GPCRs). Discussions in computational chemistry circles often highlight its conformational flexibility and hydrogen-bonding capacity, properties that could enhance binding affinity in drug-receptor interactions. Moreover, its compatibility with green chemistry principles—such as solvent-free synthesis—resonates with the industry’s shift toward sustainable practices.

The nomenclature hexahydro-2H-furo[3,2-c]pyran-3a-yl methanamine may appear daunting, but it systematically describes the compound’s saturation level (hexahydro), ring systems (furopyran), and substituent position (3a-yl methanamine). For researchers, understanding these IUPAC rules is essential for accurate database searches, especially when exploring structure-activity relationships (SAR). Online searches frequently combine this compound’s name with terms like “pharmacokinetics” or “scaffold diversification”, reflecting its interdisciplinary appeal.

In summary, CAS No. 2060062-61-3 represents a promising building block in modern organic synthesis. Its hybrid furan-pyran core and amine handle offer myriad opportunities for innovation, particularly in bioconjugation and small-molecule therapeutics. As the scientific community continues to explore its potential, this compound exemplifies the convergence of structural elegance and functional utility in chemical design.